Cas no 1005668-21-2 (2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide)
2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide is a brominated pyrazole derivative with a functional acetamide group, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its key structural features—the bromine substituent and dimethylpyrazole core—enhance reactivity in cross-coupling reactions and facilitate further functionalization. The acetamide moiety provides additional sites for derivatization, broadening its utility in medicinal chemistry. This compound is particularly valuable for constructing heterocyclic frameworks and exploring structure-activity relationships in drug discovery. Its stability and well-defined reactivity profile make it suitable for controlled synthetic applications. High purity and consistent quality ensure reliable performance in research and industrial settings.
1005668-21-2 structure
Product Name:2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide
CAS No:1005668-21-2
MF:C7H10BrN3O
MW:232.077800273895
MDL:MFCD00297284
CID:1077491
PubChem ID:17026772
Update Time:2025-06-07
2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide
- AGN-PC-019ZL6
- BBL016067
- MolPort-002-791-665
- STK315335
- 2-(4-bromo-3,5-dimethylpyrazol-1-yl)acetamide
- 2-(4-bromo-3,5-dimethyl-1-pyrazolyl)acetamide
- 2-(4-bromo-3,5-dimethyl-pyrazol-1-yl)acetamide
- 1H-pyrazole-1-acetamide, 4-bromo-3,5-dimethyl-
- 2-(4-bromo-3,5-dimethyl-pyrazol-1-yl)ethanamide
- 2-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide(SALTDATA: FREE)
- AKOS002657172
- DTXSID90588685
- 1005668-21-2
- LS-03901
- MFCD00297284
- ALBB-012435
-
- MDL: MFCD00297284
- Inchi: 1S/C7H10BrN3O/c1-4-7(8)5(2)11(10-4)3-6(9)12/h3H2,1-2H3,(H2,9,12)
- InChI Key: DRKYWVZYCLJRBS-UHFFFAOYSA-N
- SMILES: BrC1C(C)=NN(CC(N)=O)C=1C
Computed Properties
- Exact Mass: 231.00072g/mol
- Monoisotopic Mass: 231.00072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 60.9Ų
2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM483427-1g |
2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide |
1005668-21-2 | 95% | 1g |
$264 | 2022-06-14 | |
| abcr | AB266986-1 g |
2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide |
1005668-21-2 | 1g |
€128.10 | 2023-04-26 | ||
| abcr | AB266986-5 g |
2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide |
1005668-21-2 | 5g |
€365.50 | 2023-04-26 | ||
| Matrix Scientific | 062756-500mg |
2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide |
1005668-21-2 | 500mg |
$237.00 | 2023-09-10 | ||
| eNovation Chemicals LLC | Y1263604-5g |
1H-pyrazole-1-acetamide, 4-bromo-3,5-dimethyl- |
1005668-21-2 | 95% | 5g |
$330 | 2023-09-04 | |
| TRC | B997630-50mg |
2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide |
1005668-21-2 | 50mg |
$ 50.00 | 2022-06-01 | ||
| TRC | B997630-100mg |
2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide |
1005668-21-2 | 100mg |
$ 65.00 | 2022-06-01 | ||
| TRC | B997630-500mg |
2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide |
1005668-21-2 | 500mg |
$ 115.00 | 2022-06-01 | ||
| abcr | AB266986-1g |
2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide; . |
1005668-21-2 | 1g |
€137.20 | 2024-06-09 | ||
| abcr | AB266986-5g |
2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide; . |
1005668-21-2 | 5g |
€381.90 | 2024-06-09 |
2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
1005668-21-2 (2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide) Related Products
- 175137-56-1(2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetohydrazide)
- 512809-63-1(2-(4-Bromo-5-methyl-1H-pyrazol-1-yl)acetic acid)
- 1004017-87-1(1-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)propan-2-one)
- 51108-51-1(4-Bromo-1-ethyl-3,5-dimethyl-1H-pyrazole)
- 1171667-09-6(4-Bromo-1-ethyl-5-methyl-1H-pyrazole)
- 1177284-74-0(3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanamide)
- 312309-43-6((4-Bromo-3,5-dimethyl-1h-pyrazol-1-yl)acetic Acid)
- 562815-07-0(2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)ethanamine)
- 1170132-58-7(N-2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)ethyl-N,N-dimethylamine)
- 1001519-37-4(4-bromo-1-ethyl-1H-pyrazole-5-carbaldehyde)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent